Cas no 1421586-70-0 ((E)-3-(1,3-benzodioxol-5-yl)-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)prop-2-en-1-one)

• Product Name: (E)-3-(1,3-benzodioxol-5-yl)-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)prop-2-en-1-one
• CAS No: 1421586-70-0
• MF: C₁₈H₂₁NO₅
• MW: 331.363045454025
• CID: 5364995
• PubChem ID: 71801630
• Update Time: 2025-06-30

(E)-3-(1,3-benzodioxol-5-yl)-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1,3-benzodioxol-5-yl)-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)prop-2-en-1-one
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{1,9-dioxa-4-azaspiro[5.5]undecan-4-yl}prop-2-en-1-one

• Inchi： 1S/C18H21NO5/c20-17(4-2-14-1-3-15-16(11-14)23-13-22-15)19-7-10-24-18(12-19)5-8-21-9-6-18/h1-4,11H,5-10,12-13H2/b4-2+
• InChI Key： KZWDCKPREJTDJX-DUXPYHPUSA-N
• SMILES： C(N1CC2(CCOCC2)OCC1)(=O)/C=C/C1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 331.14197277g/mol
• Monoisotopic Mass: 331.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (E)-3-(1,3-benzodioxol-5-yl)-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)prop-2-en-1-one

Research Briefing on (E)-3-(1,3-benzodioxol-5-yl)-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)prop-2-en-1-one (CAS: 1421586-70-0)

The compound (E)-3-(1,3-benzodioxol-5-yl)-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)prop-2-en-1-one (CAS: 1421586-70-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. The presence of the 1,3-benzodioxole moiety and the spirocyclic system in its structure suggests potential interactions with enzymes and receptors involved in inflammation and neurodegenerative diseases. Preliminary in vitro studies have demonstrated its ability to inhibit key enzymes such as monoamine oxidases (MAOs) and phosphodiesterases (PDEs), which are critical targets for treating conditions like Parkinson's disease and depression.

The synthesis of (E)-3-(1,3-benzodioxol-5-yl)-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)prop-2-en-1-one has been optimized in recent publications, with researchers reporting high yields and purity through multi-step organic reactions. Key steps include the condensation of 1,3-benzodioxole-5-carbaldehyde with a spirocyclic amine derivative, followed by a Wittig reaction to introduce the α,β-unsaturated ketone functionality. These synthetic advancements have facilitated further pharmacological evaluations.

In vivo studies using animal models have shown promising results, particularly in the context of neuroprotection and anti-inflammatory effects. The compound's ability to cross the blood-brain barrier (BBB) has been confirmed, making it a viable candidate for central nervous system (CNS)-targeted therapies. Additionally, its pharmacokinetic profile, including metabolic stability and low toxicity, has been characterized, supporting its potential for clinical development.

Despite these encouraging findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research is focused on structural modifications to enhance its binding affinity and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials.

In conclusion, (E)-3-(1,3-benzodioxol-5-yl)-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)prop-2-en-1-one represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activities and favorable pharmacokinetic properties position it as a valuable candidate for further investigation. Future studies will likely explore its applications in treating a broader range of diseases, leveraging its unique chemical structure and mechanism of action.